Cas no 81474-91-1 (glaucoside-A)

• Product Name: glaucoside-A
• CAS No: 81474-91-1
• MF: C₂₈H₄₀O₉
• MW: 520.61180973053
• CID: 2003945
• PubChem ID: 102406149
• Update Time: 2025-04-24

glaucoside-A Chemical and Physical Properties

Names and Identifiers

• glaucoside-A
• (2aR,4aS,6aR,10R,11R,12aR,12bS,14bR)-10-[(2,6-Dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl)oxy]-2a,4,4a,6a,7,9,10,11,12,12a,12b,13,14,14b-tetradecahydro-11-hydroxy-2a,12a-dimethyl-6H-2,3,5-trioxapentaleno[1′,6′:5,6,7]cyclonona[1,2-a]naphthalen-6-one (ACI)
• 6H-2,3,5-Trioxapentaleno[1′,6′:5,6,7]cyclonona[1,2-a]naphthalen-6-one, 10-[(2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl)oxy]-2a,4,4a,6a,7,9,10,11,12,12a,12b,13,14,14b-tetradecahydro-11-hydroxy-2a,12a-dimethyl-, [2aR-(2aR*,4aS*,6aR*,10R*,11R*,12aR*,12bS*,14bR*)]- (ZCI)
• Glaucoside A
• FS-8384
• CS-0638868
• 81474-91-1
• AKOS040763486
• HY-N11104

• Inchi： 1S/C28H40O9/c1-14-25(30)21(32-4)10-23(35-14)36-20-9-16-6-7-17-18(27(16,2)11-19(20)29)8-5-15-12-33-28(3)24(15)22(13-34-28)37-26(17)31/h6,12,14,17-25,29-30H,5,7-11,13H2,1-4H3/t14-,17-,18+,19-,20-,21-,22-,23+,24-,25-,27+,28+/m1/s1
• InChI Key： VBSDZUADEVYQKN-YEAUGEPOSA-N
• SMILES： C[C@@]12OC=C3CC[C@@H]4[C@]5(C[C@H]([C@@H](CC5=CC[C@H]4C(O[C@@H]([C@H]13)CO2)=O)O[C@@H]1O[C@H](C)[C@@H](O)[C@H](OC)C1)O)C

Computed Properties

• Exact Mass: 520.26723285g/mol
• Monoisotopic Mass: 520.26723285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on glaucoside-A

Glaucoside-A: A Comprehensive Overview

Glaucoside-A, also known by its CAS number 81474-91-1, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, primarily found in certain plant species, has been extensively studied for its bioactive properties and its role in traditional medicine. Recent advancements in analytical techniques have allowed researchers to delve deeper into the structural elucidation and pharmacological activities of Glaucoside-A, making it a subject of interest for both academia and industry.

The chemical structure of Glaucoside-A is characterized by a complex arrangement of functional groups that contribute to its biological activity. Studies have revealed that the compound exhibits antioxidant properties, which are crucial in combating oxidative stress and preventing cellular damage. Furthermore, Glaucoside-A has been shown to possess anti-inflammatory effects, making it a potential candidate for the development of novel therapeutic agents targeting inflammatory diseases. Recent research has also highlighted its role in modulating cellular signaling pathways, which could pave the way for innovative treatments in oncology and neurodegenerative disorders.

In terms of applications, Glaucoside-A has found utility in the pharmaceutical industry as a lead compound for drug development. Its ability to interact with specific molecular targets has been extensively explored, with promising results in preclinical studies. Additionally, the compound has been utilized in the cosmetics industry due to its skin protective properties. Recent studies have demonstrated its potential as a natural ingredient in skincare products aimed at reducing oxidative damage and enhancing skin health.

The extraction and purification of Glaucoside-A from its natural sources have been optimized through advanced chromatographic techniques. These methods ensure high purity levels, which are essential for both research and commercial applications. The growing demand for natural products in various industries has further fueled interest in Glaucoside-A, leading to increased investment in its large-scale production and characterization.

From an environmental perspective, the sustainable sourcing of Glaucoside-A remains a critical consideration. Researchers are actively exploring eco-friendly extraction methods that minimize environmental impact while maximizing yield. This approach aligns with global efforts to promote green chemistry and sustainable practices across industries.

In conclusion, Glaucoside-A (CAS No. 81474-91-1) stands as a testament to the wealth of bioactive compounds found in nature. Its multifaceted properties and potential applications underscore the importance of continued research into this compound. As scientific advancements continue to unfold, Glaucoside-A is poised to play an increasingly significant role in shaping future innovations across various sectors.